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Chemical Profile of 2-Pentadecanone

The table below summarizes the key identifiers and physical properties of 2-Pentadecanone from chemical

databases, which are essential for any analytical method development [1] [2] [3].

Property Value

CAS Registry Number 2345-28-0 [1]

Molecular Formula C₁₅H₃₀O [1]

Molecular Weight 226.3981 g/mol [1] [3]

IUPAC Name Pentadecan-2-one [1]

Common Synonyms Methyl tridecyl ketone [1] [2]

Boiling Point 293 °C [2]

Melting Point 37-41 °C [2]

Physical State (at room temperature) Solid [3]
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Application Context and Detectability

2-Pentadecanone is a volatile ketone reported as a flavor and aroma component in various foods and

beverages [2]. More importantly for researchers, it has been identified in biological and plant studies.

Natural Occurrence: It has been detected in a wide range of natural sources, including Cannabis
sativa, hops (Humulus lupulus), coconut, American cranberry, feijoa fruit, and many others [4].
Research Context: While not the primary focus of the study, 2-Pentadecanone was identified during

GC-MS analysis of Beta vulgaris (beet) leaf extract, which was part of an investigation into the plant's
phytochemical fingerprint and anti-diabetic activity [5]. This demonstrates that the compound is

detectable and separable using standard GC-MS protocols in a complex biological matrix.

Suggested Analytical Techniques and Workflow

Although the search results lack explicit comparison guides, the general techniques mentioned for analyzing

similar compounds can guide your method development. The following diagram outlines a potential

workflow for identifying and quantifying 2-Pentadecanone based on standard laboratory practices.
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Start: Sample Preparation

Extraction
(Solvent: Methanol, etc.)

Analysis Technique 1:
Gas Chromatography-

Mass Spectrometry (GC-MS)

Analysis Technique 2:
Fourier-Transform Infrared

Spectroscopy (FT-IR)

Analysis Technique 3:
Liquid Chromatography-

Mass Spectrometry (LC-MS/MS)

Data Analysis & Quantification

e.g., Mass Spectrum e.g., Functional Groups e.g., Mass Spectrum

Result Validation

Click to download full resolution via product page

To build a comprehensive comparison guide, you would typically need to establish and validate methods

using the techniques above. Here are the core parameters to investigate for each method:

Analytical Technique: GC-MS, LC-MS/MS, FT-IR, NMR.
Key Validation Parameters:

Linearity and Range: The concentration range over which the method is accurate.
Limit of Detection (LOD) & Quantification (LOQ): The smallest amount that can be

detected/measured.
Accuracy and Precision: How close the results are to the true value and to each other.

Robustness: How resistant the method is to small, deliberate changes in parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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